Cas no 688335-51-5 (N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 688335-51-5
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 5971706
• PubChem ID: 4132063
• Update Time: 2025-10-29

N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• N-(2,5-dimethoxyphenyl)-2-((1-phenyl-1H-imidazol-2-yl)thio)acetamide
• N-(2,5-dimethoxyphenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• N-(2,5-dimethoxyphenyl)-2-(1-phenylimidazol-2-yl)sulfanylacetamide
• 688335-51-5
• AKOS002052629
• F0599-0046

• Inchi： 1S/C19H19N3O3S/c1-24-15-8-9-17(25-2)16(12-15)21-18(23)13-26-19-20-10-11-22(19)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： NSTGJQXEUQMHQD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1OC)OC)=O)C1=NC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.7Ų

Additional information on N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Exploring the Potential of N-(2,5-Dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide: A Comprehensive Overview

The compound with CAS No. 688335-51-5, known as N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide, has recently garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a complex structure that combines a dimethoxyphenyl group, an imidazole ring, and a sulfanylacetamide moiety. Its unique composition makes it a promising candidate for various applications in drug discovery and materials science.

N-(2,5-dimethoxyphenyl) is a well-known substituent in organic synthesis, often used to enhance the stability and bioavailability of molecules. The presence of two methoxy groups at the 2 and 5 positions of the phenyl ring contributes to its electronic properties, making it an ideal component for tuning the reactivity of the compound. Recent studies have shown that this group can significantly influence the pharmacokinetic profiles of drugs, making it a valuable addition to medicinal chemistry research.

The imidazole ring in this compound is another key feature. Imidazoles are heterocyclic aromatic compounds that are widely used in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. The 1H-imidazol-2-yl group in this molecule provides a rigid structure that can potentially bind to various receptors or enzymes. This property has been leveraged in recent drug design efforts targeting diseases such as cancer and neurodegenerative disorders.

The sulfanylacetamide group adds another layer of functionality to this compound. Sulfur-containing groups are known for their ability to act as antioxidants and anti-inflammatory agents. Recent research has highlighted the potential of sulfanyl groups in modulating cellular signaling pathways, which could be beneficial in treating chronic inflammatory conditions. The combination of this group with the other components of the molecule creates a versatile platform for exploring its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity and toxicity of N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide with greater accuracy. Using molecular docking studies, scientists have identified potential binding sites on various protein targets, suggesting that this compound could be effective against a range of diseases. For instance, preliminary studies indicate that it may inhibit key enzymes involved in cancer cell proliferation and inflammation.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to improve reaction yields and reduce reaction times, making it more feasible for large-scale production. This approach not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste generation.

From an environmental perspective, understanding the degradation pathways of N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yl)sulfanylacetamide is crucial for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This finding is particularly important for industries considering its use in agrochemicals or personal care products.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines offers new opportunities for optimizing the properties of this compound. Machine learning algorithms can analyze vast datasets to predict optimal dosing regimens or identify novel therapeutic applications. For example, AI-driven models have already identified potential synergistic effects when this compound is used in combination with other drugs, paving the way for innovative treatment strategies.

In conclusion, N-(2,5-dimethoxyphenyl)-2-(1-phenyl-1H-imidazol-2-yLsulfanylacetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in pharmacology, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in these fields.